Ethyl 3-(4-chlorophenyl)-5-[(4-methyl-3-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
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Overview
Description
Ethyl 3-(4-chlorophenyl)-5-[(4-methyl-3-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a heterocyclic compound with the following molecular formula: C23H17ClN4O6S . Its average mass is 512.922 Da . The compound belongs to the class of oxadiazoles, which have been reported to exhibit various biological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer properties .
Molecular Structure Analysis
The molecular formula of this compound is C23H17ClN4O6S . It contains a thieno[3,4-d]pyridazine ring system and a nitrobenzoyl group. The detailed molecular structure can be confirmed using spectral analysis techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry .
Physical and Chemical Properties Analysis
The compound’s average mass is 512.922 Da. Further information on its physical properties (such as solubility, melting point, and boiling point) is not available in the provided data .
Scientific Research Applications
Synthesis and Structural Development
A foundational aspect of research on this compound involves its synthesis and the development of structurally related heterocyclic compounds. For instance, novel synthetic pathways have been explored for thienoquinolines and pyrazolo[3,4-c]pyridazine derivatives, highlighting the versatility of such compounds in organic chemistry. The synthesis of thienoquinolines and related derivatives is a significant area of interest due to their potential applications in material science and pharmaceuticals (Awad, Abdel-rahman, & Bakhite, 1991). Furthermore, the development of pyrazolo[3,4-c]pyridazine derivatives, through reactions with nucleophilic reagents, underscores the chemical diversity and potential for discovering new biological activities (Zabska et al., 1998).
Potential Therapeutic Applications
Research has also focused on exploring the potential therapeutic applications of compounds structurally related to Ethyl 3-(4-chlorophenyl)-5-[(4-methyl-3-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate. For example, the discovery of new apoptosis-inducing agents for breast cancer based on related chemical structures emphasizes the potential of these compounds in cancer therapy. A study demonstrated that certain derivatives exhibit significant antiproliferative potential against cancer cell lines, highlighting their promise as anticancer therapeutics (Gad et al., 2020).
Antimicrobial Applications
Another avenue of research involves the antimicrobial potential of thienopyrimidine derivatives. The synthesis and evaluation of new thienopyrimidine derivatives, using this compound as a starting point, have shown promising results against various bacterial strains. This line of research indicates the utility of such compounds in developing new antimicrobial agents, which is crucial in the face of rising antibiotic resistance (Bhuiyan et al., 2006).
Future Directions
Given its heterocyclic nature and potential biological activities, future research could explore its pharmacological properties, toxicity, and potential therapeutic applications. Investigating its interactions with specific biological targets and conducting in vivo studies would be valuable for understanding its full potential .
Properties
IUPAC Name |
ethyl 3-(4-chlorophenyl)-5-[(4-methyl-3-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClN4O6S/c1-3-34-23(31)19-16-11-35-21(25-20(29)13-5-4-12(2)17(10-13)28(32)33)18(16)22(30)27(26-19)15-8-6-14(24)7-9-15/h4-11H,3H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQIKWLNKODJLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-])C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClN4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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